Cas no 52266-55-4 (Thiourea, N-(2,4-dimethylphenyl)-N'-(2-hydroxyethyl)-)

• Product Name: Thiourea, N-(2,4-dimethylphenyl)-N'-(2-hydroxyethyl)-
• CAS No: 52266-55-4
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 360030
• PubChem ID: 1810978
• Update Time: 2025-04-19

Thiourea, N-(2,4-dimethylphenyl)-N'-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(2,4-dimethylphenyl)-N'-(2-hydroxyethyl)-
• 1-(2,4-dimethylphenyl)-3-(2-hydroxyethyl)thiourea
• HMS561H17
• SMR000187165
• 52266-55-4
• HMS2309G10
• N-(2,4-dimethylphenyl)-N'-(2-hydroxyethyl)thiourea
• S 01471
• SR-01000219870
• PRXUWVKXOYGADQ-UHFFFAOYSA-N
• Maybridge1_007035
• Oprea1_604160
• MLS000577780
• SR-01000219870-1
• 1-(2,4-dimethylphenyl)-3-(2-hydroxyethyl)-thiourea
• 1-(2-hydroxyethyl)-3-(2,4-xylyl)-2-thiourea
• AKOS003826718
• CHEMBL1521487
• DTXSID40365261
• SCHEMBL5454958

• Inchi： 1S/C11H16N2OS/c1-8-3-4-10(9(2)7-8)13-11(15)12-5-6-14/h3-4,7,14H,5-6H2,1-2H3,(H2,12,13,15)
• InChI Key： PRXUWVKXOYGADQ-UHFFFAOYSA-N
• SMILES： S=C(NCCO)NC1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 224.09848
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 44.29